N-(4-fluorophenyl)-2-[[3-(4-methylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[[3-(4-methylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C25H19FN4O2S/c1-15-6-12-18(13-7-15)30-24(32)23-22(19-4-2-3-5-20(19)28-23)29-25(30)33-14-21(31)27-17-10-8-16(26)9-11-17/h2-13,28H,14H2,1H3,(H,27,31)
• InChI Key: UWCQHROXGKENBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4N3)N=C2SCC(=O)NC5=CC=C(C=C5)F
• Molecular Formula: C25H19FN4O2S
• Molecular Weight: 458.5 g/mol

Description

N-(4-fluorophenyl)-2-[[3-(4-methylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C25H19FN4O2S and its molecular weight is 458.51. The purity is usually 95%.
BenchChem offers high-quality N-(4-fluorophenyl)-2-[[3-(4-methylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-fluorophenyl)-2-[[3-(4-methylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Quantum Chemical Analysis and Antiviral Activity

A study detailed the synthesis and characterization of a similar molecule with antiviral properties, emphasizing its quantum chemical insight, molecular structure, and potential as an antiviral agent, particularly against SARS-CoV-2. This research provides a comprehensive analysis of the molecule's vibrational modes, intermolecular interactions, and drug-likeness properties, suggesting its utility in antiviral research. The molecule exhibited significant binding energy against SARS-CoV-2 protease, indicating its potential as a therapeutic agent (Mary et al., 2020).

Crystal Structure and Conformation

Another study investigated the crystal structures of related compounds, revealing their folded conformation around the methylene C atom of the thioacetamide bridge. This research provides insight into the molecular conformation, stability, and potential interactions of similar compounds, which is crucial for understanding their chemical behavior and designing further derivatives with enhanced biological activities (Subasri et al., 2016).

Antimicrobial and Anti-inflammatory Properties

Research on derivatives of similar molecular structures has shown significant anti-inflammatory and antimicrobial activities. These findings suggest the potential of such compounds in developing new therapeutics for inflammation and bacterial infections. However, it is crucial to note that the specific compound might exhibit different properties, and further research is necessary to explore its full potential and applicability in these areas (Sunder & Maleraju, 2013).

Synthesis and Evaluation for Antiplasmodial Properties

A study focused on the synthesis and evaluation of N-(3-Trifluoroacetyl-indol-7-yl) Acetamides, including a compound with a similar structure, for potential in vitro antiplasmodial properties. This research highlights the compound's synthesis process, its evaluation against Plasmodium falciparum, and its low toxicity against Vero cells, suggesting its potential in antimalarial drug development (Mphahlele et al., 2017).